2-[5-Methyl-2-(2-thienyl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-(5-methyl-2-thiophen-2-yl-1,3-thiazol-4-yl)acetic acid
• InChI: InChI=1S/C10H9NO2S2/c1-6-7(5-9(12)13)11-10(15-6)8-3-2-4-14-8/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: CEVZCINETUGVRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=CS2)CC(=O)O
• Molecular Formula: C10H9NO2S2
• Molecular Weight: 239.3 g/mol

Description

“2-[5-Methyl-2-(2-thienyl)-1,3-thiazol-4-yl]acetic acid” is a specialty product for proteomics research. It has a molecular formula of C10H9NO2S2 and a molecular weight of 239.31.

Synthesis Analysis

While specific synthesis methods for this compound were not found, thiazole derivatives have been synthesized by reacting with n-alkylbromides in the presence of a base. More research is needed to determine the exact synthesis process for this specific compound.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving this compound were not found, thiazole derivatives have been converted to 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides by reacting with n-alkylbromides in the presence of a base.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

• Anti-inflammatory Properties : Thiophene derivatives exhibit anti-inflammatory effects. .
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Material Science and Organic Electronics

Thiophene derivatives play a crucial role in material science and organic electronics:

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Photochromism and Fluorescence

While not directly related to 2-[5-Methyl-2-(2-thienyl)-1,3-thiazol-4-yl]acetic acid, it’s worth noting that researchers have explored photochromic properties in related compounds. .

Analgesic and Anti-Inflammatory Activities

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Anti-HIV Activity

. While not directly tied to our compound, it highlights the broader field of heterocyclic research.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For example, some thiazole derivatives can inhibit the aggregation factor of human platelets , act as fibrinogenic receptor antagonists with antithrombotic activity , or serve as new bacterial DNA gyrase B inhibitors .

Biochemical Pathways

For instance, thiazole is a core structural motif in Vitamin B1 (thiamine), which helps the body release energy from carbohydrates during metabolism and aids in the normal functioning of the nervous system by its role in the synthesis of neurotransmitters, such as acetylcholine .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been associated with a wide range of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .